Cas no 54599-22-3 (Phosphonothioic acid, methyl-, S-butyl O-(2-ethoxyethyl) ester)

• Product name: Phosphonothioic acid, methyl-, S-butyl O-(2-ethoxyethyl) ester
• CAS No: 54599-22-3
• MF: C₉H₂₁O₃PS
• MW: 240.30004
• CID: 354158
• PubChem ID: 14448305

Phosphonothioic acid, methyl-, S-butyl O-(2-ethoxyethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid, methyl-, S-butyl O-(2-ethoxyethyl) ester
• 1-[2-ethoxyethoxy(methyl)phosphoryl]sulfanylbutane
• 54599-22-3
• S-Butyl O-(2-ethoxyethyl) methylphosphonothioate
• DTXSID50560407

• Inchi： InChI=1S/C9H21O3PS/c1-4-6-9-14-13(3,10)12-8-7-11-5-2/h4-9H2,1-3H3
• InChI Key： QEZOLLHBWSEJLI-UHFFFAOYSA-N
• SMILES： CP(=O)(OCCOCC)SCCCC

Computed Properties

• Exact Mass: 240.09503
• Monoisotopic Mass: 240.09490270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 35.53
• LogP: 3.39570